Cas no 923140-25-4 (2-(2-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetate)

• Product Name: 2-(2-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetate
• CAS No: 923140-25-4
• MF: C₁₉H₁₅NO₆
• MW: 353.325505495071
• CID: 6441887
• Update Time: 2025-05-20

2-(2-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetate
• 2-(2-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxoisoindolin-2-yl)acetate
• 2H-Isoindole-2-acetic acid, 1,3-dihydro-1,3-dioxo-, 2-(2-methoxyphenyl)-2-oxoethyl ester

• Inchi： 1S/C19H15NO6/c1-25-16-9-5-4-8-14(16)15(21)11-26-17(22)10-20-18(23)12-6-2-3-7-13(12)19(20)24/h2-9H,10-11H2,1H3
• InChI Key： IUXLOAQJSIFIET-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(OCC(C1=CC=CC=C1OC)=O)=O

Additional information on 2-(2-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetate

Introduction to 2-(2-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetate (CAS No. 923140-25-4)

2-(2-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetate, identified by its CAS number 923140-25-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex heterocyclic framework, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both aromatic and heterocyclic moieties in its structure suggests a rich chemical space for interaction with biological targets, making it a valuable candidate for further investigation in drug discovery programs.

The compound’s structure consists of an acetoacetate moiety linked to a 1H-isoindole ring system, which is further substituted with an ester group. The 2-methoxyphenyl group at the α-position of the acetoacetate moiety introduces a lipophilic character, enhancing its solubility in organic solvents and potentially facilitating membrane permeability when incorporated into biological systems. This feature is particularly relevant in the context of designing orally active small molecules.

Recent advancements in computational chemistry have enabled the prediction of pharmacokinetic properties and binding affinities for such complex molecules. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl substituent is a key feature that may contribute to the compound’s binding interactions with biological targets. This moiety has been explored in various pharmacological contexts, including its role as a scaffold for kinase inhibitors and other enzyme-targeting agents. The isoindole core is known to exhibit versatile biological activities, making it a promising building block for medicinal chemists.

In the realm of drug discovery, the synthesis of analogs of 2-(2-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetate has been pursued to optimize pharmacological profiles. Structural modifications aimed at enhancing potency, selectivity, and metabolic stability are common strategies in medicinal chemistry. For instance, variations in the substitution pattern of the isoindole ring or the acetoacetate moiety can significantly influence the compound’s biological activity. Such modifications are often guided by high-throughput screening (HTS) data or computational modeling.

The acetoacetate group in this compound is particularly noteworthy as it can undergo various chemical transformations, including decarboxylation or condensation reactions, which may lead to novel derivatives with distinct properties. These reactions are often employed to explore new chemical space and discover unexpected biological activities. The methoxy group on the phenyl ring also provides a handle for further functionalization via nucleophilic aromatic substitution or other electrophilic aromatic substitution reactions, allowing for the creation of diverse molecular libraries.

From a synthetic chemistry perspective, CAS No. 923140-25-4 represents an interesting challenge due to its complex architecture. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or asymmetric synthesis techniques, have made it possible to construct such intricate molecules more efficiently than ever before.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a tool compound for biochemical studies. For example, derivatives of this compound could be used to probe enzyme mechanisms or to develop probes for imaging applications.

In conclusion, 2-(2-methoxyphenyl)-2-oxyethyl 2-(1,3-dioxo... acetate (CAS No. 923140...) is a multifaceted molecule with significant potential in pharmaceutical research and development. Its complex structure and diverse functional groups offer opportunities for exploration across multiple disciplines within chemical biology and medicinal chemistry. As research continues to uncover new synthetic strategies and biological insights, this compound will undoubtedly remain a subject of interest for scientists seeking novel therapeutic agents or biochemical tools.